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Compound of Interest

Compound Name: 1-Phenylcyclopropan-1-ol

Cat. No.: B1366885

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1-Phenylcyclopropan-1-ol. Adherence to these
procedures is vital for ensuring laboratory safety, proper chemical management, and
environmental protection.

Chemical Identifier:
e CAS Number: 29526-96-3

e Synonyms: 1-phenylcyclopropanol

Hazard Identification and Personal Protective
Equipment (PPE)

1-Phenylcyclopropan-1-ol is classified with the following GHS hazard statements, indicating it
can pose significant risks upon exposure.[1][2]

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
e H335: May cause respiratory irritation.

To mitigate these risks, the following personal protective equipment is mandatory.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1366885?utm_src=pdf-interest
https://www.benchchem.com/product/b1366885?utm_src=pdf-body
https://www.benchchem.com/product/b1366885?utm_src=pdf-body
https://worksafegear.com.au/blogs/news/are-nitrile-gloves-chemical-resistant
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylcyclopropan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Eye and Face Protection

Chemical splash goggles that conform to
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard EN166
should be worn.[3] A face shield should be used
in addition to goggles when there is a significant

risk of splashing.

Hand Protection

Chemical-resistant gloves must be worn. While
specific breakthrough time data for 1-
Phenylcyclopropan-1-ol is not available, butyl
rubber gloves are recommended for handling
alcohols.[4][5][6] Nitrile gloves may offer limited
splash protection but have poor resistance to
some aromatic compounds and should be used
with caution and changed immediately upon
contact.[3][7][8] Always inspect gloves for

degradation or punctures before use.

Body Protection

A standard laboratory coat should be worn to
prevent skin contact. For tasks with a higher risk
of splashes, a chemically resistant apron or

coveralls are recommended.

Respiratory Protection

All work should be conducted in a well-
ventilated area, preferably within a certified
chemical fume hood. If ventilation is inadequate
or if aerosols are generated, a NIOSH-approved
respirator with an organic vapor (OV) cartridge
is necessary.[9][10][11][12][13]

Note: No occupational exposure limits (OELS) have been established for 1-

Phenylcyclopropan-1-ol by major regulatory bodies.[14][15]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical for safety and environmental

protection.
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Handling and Storage:

o Engineering Controls: Work with 1-Phenylcyclopropan-1-ol in a well-ventilated laboratory,
and for procedures with a risk of aerosolization, use a chemical fume hood. Eyewash
stations and safety showers must be readily accessible.[3]

o Safe Handling Practices: Avoid contact with skin and eyes.[3] Do not breathe vapors or
mists. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep
away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides,
and acid chlorides.[3]

Spill Response:

o Immediate Actions: Alert personnel in the immediate area and evacuate if necessary.
Remove all sources of ignition.

» Containment: For liquid spills, create a dike around the spill using an inert absorbent material
such as sand, vermiculite, or commercial sorbent pads.

o Cleanup: Carefully absorb the spilled material. Use non-sparking tools for cleanup.
» Decontamination: Clean the spill area with soap and water.

» Disposal: Collect all contaminated materials (absorbent, gloves, etc.) in a sealed, properly
labeled container for hazardous waste disposal.

Disposal Plan:

o Waste Collection: Collect all waste containing 1-Phenylcyclopropan-1-ol, including
contaminated PPE and cleaning materials, in a designated and clearly labeled hazardous
waste container. Do not mix with other waste streams.

e Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical
name and associated hazards (Irritant).
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o Storage of Waste: Store the sealed waste container in a designated hazardous waste
accumulation area, away from incompatible materials.

» Professional Disposal: Dispose of the chemical waste through a licensed professional waste
disposal service. Do not dispose of it down the drain.[16][17] All disposal methods must be in
accordance with federal, state, and local regulations.

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek immediate medical
attention.[8][10][11]
Immediately flush the skin with plenty of water
for at least 15 minutes while removing

Skin Contact contaminated clothing and shoes. Wash the

affected area with soap and water. Seek

medical attention if irritation persists.[8][10]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ) )
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[8]

[10]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , , _ _
unconscious person. Seek immediate medical

attention.[8][10][11]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 1-Phenylcyclopropan-1-ol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1366885?utm_src=pdf-body-img
https://www.benchchem.com/product/b1366885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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